2-Iodobenzenesulfonyl chloride

• IUPAC Name: 2-iodobenzenesulfonyl chloride
• InChI: InChI=1S/C6H4ClIO2S/c7-11(9,10)6-4-2-1-3-5(6)8/h1-4H
• InChI Key: ZPNWNLNPDRYULE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)Cl)I
• Molecular Formula: C6H4ClIO2S
• DSSTOX Substance ID: DTXSID40347885
• Molecular Weight: 302.52 g/mol
• CAS RN: 63059-29-0

Description

2-Iodobenzenesulfonyl chloride is a chemical compound that serves as a key intermediate in various organic synthesis processes. It is related to a family of compounds that are characterized by the presence of a sulfonyl chloride group attached to an aromatic ring which is further substituted with an iodine atom. This structural motif is central to the reactivity and utility of these compounds in synthetic chemistry.

Synthesis Analysis

The synthesis of compounds related to this compound can be achieved through various methods. For instance, 2-iodoxybenzenesulfonic acid, a closely related compound, can be prepared by direct oxidation of 2-iodobenzenesulfonic acid or hydrolysis of the methyl ester of 2-iodylbenzenesulfonic acid . Additionally, amides of 2-iodoxybenzenesulfonic acid can be synthesized via dioxirane oxidation of the corresponding 2-iodobenzenesulfamides . These methods highlight the versatility and reactivity of the iodobenzenesulfonyl moiety in different synthetic contexts.

Molecular Structure Analysis

The molecular structure of compounds in the this compound family can be complex, with the potential for various isomeric forms. For example, two isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride have been synthesized and characterized by X-ray single crystal diffraction, revealing detailed information about their molecular and electronic structures . Such structural analyses are crucial for understanding the reactivity and properties of these compounds.

Chemical Reactions Analysis

Compounds similar to this compound participate in a range of chemical reactions. Iodobenzene, for example, can catalyze the cyclization of 2-aryl-N-methoxyethanesulfonamides to produce 1-methoxy-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxides . Furthermore, 2-formylbenzenesulfonyl chloride reacts with primary amines to yield sulfonamido Schiff bases or 2-formylbenzenesulfonamide depending on the amine concentration . These reactions demonstrate the reactivity of the sulfonyl chloride group and its utility in constructing diverse chemical structures.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by their molecular structure. Steric hindrance, as seen in the case of 2,4,6-triisopropylbenzenesulfonyl chloride, can lead to specific bond lengths and bond-angle distortions, which in turn affect the compound's reactivity and selectivity . The presence of the sulfonyl chloride group also imparts certain reactivity patterns, such as susceptibility to nucleophilic attack, which is a common feature of sulfonyl chlorides.

Scientific Research Applications

Solubility Studies

• Solubility Analysis : Research has investigated the solubility of p-iodobenzenesulfonyl chloride, showing varying solubilities at different temperatures, indicating its potential in various chemical processes and formulations (Blaedel & Evenson, 1964).

Chemical Synthesis and Reactions

• Intermediate in Chemical Transformations : Polymer-supported benzenesulfonamides prepared from 2/4-nitrobenzenesulfonyl chloride serve as key intermediates in chemical transformations, including rearrangements to yield diverse privileged scaffolds (Fülöpová & Soural, 2015).
• Arylation Reactions : (Poly)halo-substituted benzenesulfonyl chlorides, including 4-iodobenzenesulfonyl chloride, have been used in Pd-catalyzed desulfitative arylation, facilitating the synthesis of arylated heteroarenes (Skhiri et al., 2015).
• Formation of Sulfonamides : The reaction of 2-formylbenzenesulfonyl chloride with primary amines can lead to the formation of various sulfonamides, demonstrating its role in producing complex organic compounds (Rajeev et al., 1994).

Biological Applications

• In Biological Research : Studies on the effect of hormones like adrenocorticotropic hormone and corticosteroid on catecholamine release have used p-iodobenzenesulfonyl chloride for catecholamine determination, illustrating its application in biological research (Inaba et al., 1970).

Material Science and Solid-Phase Synthesis

• Activating Hydroxyl Groups : 4-Fluorobenzenesulfonyl chloride has been used for activating hydroxyl groups in polymeric carriers, suggesting potential uses of related compounds in materials science and solid-phase synthesis (Chang et al., 1992).

Analytical Chemistry

• Enhancement in Detection Methods : In analytical chemistry, derivatization methods involving nitrobenzene moieties, including 4-nitrobenzenesulfonyl chloride, have been used to improve the detection of estrogens in biological fluids, showcasing its importance in enhancing analytical techniques (Higashi et al., 2006).

Safety and Hazards

2-Iodobenzenesulfonyl Chloride causes severe skin burns and eye damage. It is advised not to breathe its dust, fume, gas, mist, vapors, or spray. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended when handling this compound.

Mechanism of Action

Target of Action

2-Iodobenzenesulfonyl chloride is a chemical compound that has been identified as a potential inhibitor of phosphoglycerate mutase 1 , a key enzyme involved in the glycolytic pathway. This enzyme plays a crucial role in cellular metabolism, particularly in cancer cells, making it a promising target for cancer therapy .

Mode of Action

It is known that the compound can cause angular distortions at the ring c atoms of the molecule . This could potentially interfere with the normal functioning of the target enzyme, thereby inhibiting its activity .

Biochemical Pathways

By inhibiting phosphoglycerate mutase 1, this compound can disrupt the glycolytic pathway . This pathway is crucial for the production of ATP, the main energy currency of the cell. Disruption of this pathway can lead to a decrease in ATP production, which can have downstream effects on various cellular processes that require energy .

Result of Action

The inhibition of phosphoglycerate mutase 1 by this compound can lead to a decrease in ATP production . This can have a variety of effects at the molecular and cellular level, including a decrease in cellular energy levels and potential disruption of other cellular processes that require ATP. In the context of cancer therapy, this could potentially lead to the death of cancer cells, which are often heavily reliant on glycolysis for their energy needs .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is sensitive to moisture and should be stored under inert gas at 2–8 °C . Additionally, the pH of the environment can potentially affect the compound’s reactivity.

Biochemical Analysis

Biochemical Properties

2-Iodobenzenesulfonyl chloride plays a crucial role in various biochemical reactions. It is known to interact with a range of enzymes, proteins, and other biomolecules. One of the primary interactions involves its role as a sulfonylating agent, where it transfers the sulfonyl group to nucleophilic sites on biomolecules. This interaction is essential in the modification of proteins and peptides, influencing their function and stability. The compound’s ability to form covalent bonds with amino acid residues such as lysine and cysteine makes it a valuable tool in studying protein function and enzyme activity .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. The compound can induce oxidative stress in cells, leading to the activation of stress response pathways. Additionally, this compound can modulate the expression of genes involved in detoxification and antioxidant defense. Its impact on cellular metabolism includes alterations in the activity of key metabolic enzymes, affecting the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, the compound can inhibit the activity of certain proteases by covalently modifying their active sites. This inhibition can result in the accumulation of substrate proteins, affecting various cellular processes. Additionally, this compound can influence gene expression by modifying transcription factors or other regulatory proteins, thereby altering the transcriptional landscape of the cell .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a reduction in its efficacy. Long-term exposure to the compound can result in sustained oxidative stress and chronic activation of stress response pathways, potentially leading to cellular damage .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exert minimal effects on cellular function, while higher doses can lead to significant biochemical and physiological changes. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. At high doses, this compound can exhibit toxic effects, including tissue damage and organ dysfunction. These adverse effects highlight the importance of careful dosage optimization in experimental settings .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its biotransformation and elimination from the body. The compound can undergo sulfonation and iodination reactions, leading to the formation of various metabolites. These metabolic transformations can influence the compound’s activity and toxicity. Additionally, this compound can affect the levels of key metabolites, altering the overall metabolic balance within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cellular membranes, allowing it to reach its target sites within the cell. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation. These interactions are critical for the compound’s biochemical activity and cellular effects .

Q & A

Q1: What is the impact of the iodine and sulfonyl chloride substituents on the benzene ring structure in 2-Iodobenzenesulfonyl chloride?

A1: The research states that the presence of both iodine and sulfonyl chloride groups in the ortho position of the benzene ring leads to "angular distortions at the ring C atoms rather than significant displacement of the substituents out of the ring plane." [] This suggests that the steric hindrance caused by these large substituents primarily affects the bond angles within the ring, rather than forcing the substituents themselves to bend out of the plane.